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Compound of Interest

Compound Name:
(2-Methoxy-4,6-

dimethylphenyl)boronic acid

Cat. No.: B151195 Get Quote

(2-Methoxy-4,6-dimethylphenyl)boronic acid (CAS No: 361543-99-9, Molecular Formula:

C₉H₁₃BO₃) is a valuable arylboronic acid derivative frequently employed in modern organic

synthesis. Its primary utility lies in palladium-catalyzed cross-coupling reactions, most notably

the Suzuki-Miyaura coupling, which is a cornerstone for the construction of complex biaryl

structures found in many pharmaceutical agents and advanced materials.[1] While boronic

acids are often regarded as having relatively low toxicity compared to other organometallic

reagents, this perception can lead to complacency.[2] A thorough understanding of the specific

hazards, handling protocols, and emergency procedures is paramount to ensure the safety of

laboratory personnel and the integrity of research outcomes. Recent studies have also

highlighted that some boronic acids and their precursors can exhibit mutagenic properties,

underscoring the need for cautious handling.[3][4]

This guide provides a comprehensive framework for the safe use of (2-Methoxy-4,6-
dimethylphenyl)boronic acid, moving from hazard identification and risk assessment to

detailed protocols for routine handling, storage, and emergency response.

Section 1: Hazard Identification and Risk
Assessment
While specific toxicological data for (2-Methoxy-4,6-dimethylphenyl)boronic acid is not

extensively published, a reliable hazard profile can be constructed by examining data from

structurally similar phenylboronic acids and the general class of these compounds. The primary
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hazards are associated with irritant properties upon direct contact or inhalation of the solid

powder.

GHS Hazard Classification (Based on Analogous
Compounds)
The Globally Harmonized System (GHS) classifications for closely related methoxyphenyl and

dimethylphenyl boronic acids consistently indicate the following hazards.[5][6][7][8][9][10]

Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[5][10]

Serious Eye

Damage/Irritation
Category 2/2A H319

Causes serious eye

irritation.[5][10]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.[7][10]

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[6][9]

Causality: The boron atom in boronic acids is a Lewis acid, capable of interacting with

biological nucleophiles. The irritant effects on the skin, eyes, and respiratory tract are likely due

to this reactivity and the acidic nature of the compound, leading to localized inflammation and

tissue damage upon contact.

Toxicological Profile
In general, boron-containing acids exhibit low acute toxicity.[11] However, the organic

substituent significantly influences the compound's biological activity. Skin exposure to boric

acid has, in some cases, proven fatal, and oral ingestion can lead to systemic effects.[12] While

many boronic acids are not considered genotoxic, some have shown mutagenic potential in

Ames assays, possibly through the generation of organic radicals.[3][4] Given the incomplete

toxicological profile for this specific reagent, it is prudent to treat it as a substance with potential

for both irritation and unknown long-term health effects.
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Section 2: Safe Handling and Engineering Controls
A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment (PPE) is essential for mitigating the risks associated with

handling (2-Methoxy-4,6-dimethylphenyl)boronic acid.

Engineering Controls: The First Line of Defense
The primary engineering control is to minimize the generation and inhalation of airborne dust.

Chemical Fume Hood: All manipulations of the solid compound, including weighing,

transferring, and adding to reaction vessels, must be performed inside a certified chemical

fume hood.[13][14] This ensures that any dust generated is immediately captured and

exhausted away from the operator's breathing zone.

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[5][15][16]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.[13][15][17]

Protects eyes from airborne

dust particles and accidental

splashes of solutions

containing the compound.

Standard safety glasses do not

provide an adequate seal.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).[13]

[15][17]

Prevents direct skin contact,

which can cause irritation.[5]

Gloves should be inspected

before use and changed

immediately if contaminated.

Body Protection

A fully buttoned, flame-

resistant lab coat, long pants,

and closed-toe shoes.[13][18]

Protects skin on the arms and

body from accidental spills and

contact with contaminated

surfaces.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required if handling

the solid outside of a fume

hood.[13][15]

Minimizes the risk of inhaling

dust, which can cause

respiratory tract irritation.[7]

This should be a secondary

measure; primary reliance

should be on engineering

controls.

Standard Operating Procedure for Handling
Adherence to a strict, step-by-step protocol ensures that safety is integrated into the workflow.

Preparation:

Verify that a safety shower and eyewash station are readily accessible and unobstructed.

[13]

Designate a specific work area within a chemical fume hood.
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Ensure the work surface is clean and free of clutter.

Assemble all necessary equipment (spatulas, weigh boats, glassware) before retrieving

the chemical.

Donning PPE:

Put on all required PPE as detailed in the table above before handling the chemical

container.

Chemical Handling:

Keep the container of (2-Methoxy-4,6-dimethylphenyl)boronic acid tightly closed when

not in use to prevent moisture absorption and dust dispersal.[5][13]

When transferring the solid, use a spatula and gentle motions to avoid generating dust.

[13][15] Avoid pouring the dry powder directly.

If weighing, use an analytical balance inside the fume hood or a containment enclosure.

Clean any spills on equipment or the work surface immediately.

Post-Handling:

Securely close the primary container.

Decontaminate the work area and any used equipment.

Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.[13]

Section 3: Storage and Chemical Compatibility
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

interactions.
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Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[5][14][19] Some suppliers recommend refrigeration (2-8°C) to ensure long-term stability.[10]

The storage area should be protected from moisture.

Segregation: Chemical segregation is a critical safety principle.

(2-Methoxy-4,6-dimethylphenyl)boronic acid should be stored away from incompatible

materials such as strong oxidizing agents and strong acids.[18][20][21]

For inventory purposes, it can be classified with other organic or inorganic acids.[18][22] It

should be stored in a dedicated corrosives or acids cabinet if available.[18][20]

Do not store directly on wooden shelves or paper shelf liners.[22][23]

Section 4: Emergency Response Protocols
A clear and practiced emergency plan is a self-validating system that ensures a correct and

swift response to accidental exposures or spills.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Inhalation: Move the affected person to fresh air immediately.[5][15][24] If breathing is difficult

or symptoms like coughing persist, seek medical attention.

Skin Contact: Promptly remove all contaminated clothing.[25] Immediately wash the exposed

area thoroughly with soap and copious amounts of water for at least 15 minutes.[5][15][24]

Seek medical attention if irritation develops or persists.[5]

Eye Contact: Immediately flush the eyes with plenty of clean, running water for at least 15

minutes, holding the eyelids open to ensure the entire surface is rinsed.[5][15][24] Remove

contact lenses if present and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[15] If the person is conscious and alert, rinse their

mouth with water.[15][24] Seek immediate medical attention.[24][26]

Spill Response Protocol (Minor Laboratory Spill)
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This protocol applies to small spills (<100g) that can be safely managed by trained laboratory

personnel.

Alert & Isolate: Immediately alert others in the vicinity. Restrict access to the spill area.[27]

Ventilate: Ensure the spill area is well-ventilated, using the fume hood to draw vapors away.

[28][29]

Don PPE: Wear the full PPE ensemble described in Section 2.2, including respiratory

protection if necessary.[27][30]

Contain & Clean:

For Solid Spills: Gently cover the spill with a damp paper towel to prevent dust from

becoming airborne.[27] Carefully sweep the material into a dustpan and place it into a

suitable container for hazardous waste.[15][29]

For Spills in Solution: Create a dike around the spill using an inert absorbent material such

as vermiculite, sand, or a commercial spill pillow.[28][31] Work from the outside in, absorb

the liquid, and scoop the material into a container for hazardous waste.

Collect Waste: Place all contaminated materials (absorbent, paper towels, gloves) into a

heavy-duty plastic bag or a sealed container. Label it clearly as hazardous waste.[29]

Decontaminate: Clean the spill area thoroughly with soap and water.[27][30]

Report: Report the incident to the laboratory supervisor or Environmental Health & Safety

department, as per institutional policy.

Visual Workflow for Safe Handling
The following diagram illustrates the lifecycle of (2-Methoxy-4,6-dimethylphenyl)boronic acid
within the laboratory, highlighting key decision points and safety protocols.
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Workflow for (2-Methoxy-4,6-dimethylphenyl)boronic Acid

Receiving
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- Segregate from Incompatibles
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- Designate Fume Hood Area

- Assemble Equipment
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Caption: Logical workflow for the safe management of (2-Methoxy-4,6-
dimethylphenyl)boronic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.laballey.com/blogs/articles/boric-acid-safety-hazards
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.dovemed.com/healthy-living/first-aid/first-aid-boric-acid-poisoning
https://www.ehs.iastate.edu/spills-leaks-releases
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://ehs.gatech.edu/spill-kits-and-spill-clean-procedures
https://www.benchchem.com/product/b151195#2-methoxy-4-6-dimethylphenyl-boronic-acid-safety-and-handling
https://www.benchchem.com/product/b151195#2-methoxy-4-6-dimethylphenyl-boronic-acid-safety-and-handling
https://www.benchchem.com/product/b151195#2-methoxy-4-6-dimethylphenyl-boronic-acid-safety-and-handling
https://www.benchchem.com/product/b151195#2-methoxy-4-6-dimethylphenyl-boronic-acid-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

